Cas no 1215397-73-1 (2-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-methylphenyl)-1,2-dihydrophthalazin-1-one)

2-{[3-(4-Ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-methylphenyl)-1,2-dihydrophthalazin-1-one is a specialized heterocyclic compound featuring a phthalazinone core integrated with a 1,2,4-oxadiazole moiety. Its molecular structure is designed to enhance stability and reactivity, making it suitable for applications in medicinal chemistry and material science. The presence of ethoxy and methylphenyl substituents contributes to its unique electronic and steric properties, facilitating potential use as a building block in drug discovery or as an intermediate in organic synthesis. This compound exhibits favorable physicochemical characteristics, including moderate solubility and thermal stability, which support its utility in controlled reactions. Its structural complexity allows for further functionalization, enabling tailored modifications for specific research or industrial purposes.
2-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-methylphenyl)-1,2-dihydrophthalazin-1-one structure
1215397-73-1 structure
Product Name:2-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-methylphenyl)-1,2-dihydrophthalazin-1-one
CAS No:1215397-73-1
MF:C26H22N4O3
MW:438.477885723114
CID:5343904
Update Time:2025-05-20

2-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-methylphenyl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-((3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-4-(p-tolyl)phthalazin-1(2H)-one
    • 2-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-methylphenyl)-1,2-dihydrophthalazin-1-one
    • 2-[[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-4-(4-methylphenyl)phthalazin-1-one
    • Inchi: 1S/C26H22N4O3/c1-3-32-20-14-12-19(13-15-20)25-27-23(33-29-25)16-30-26(31)22-7-5-4-6-21(22)24(28-30)18-10-8-17(2)9-11-18/h4-15H,3,16H2,1-2H3
    • InChI Key: OQGXEMLYYHVYPY-UHFFFAOYSA-N
    • SMILES: O1C(CN2C(C3C=CC=CC=3C(C3C=CC(C)=CC=3)=N2)=O)=NC(C2C=CC(=CC=2)OCC)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 700
  • XLogP3: 5
  • Topological Polar Surface Area: 80.8

2-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-methylphenyl)-1,2-dihydrophthalazin-1-one Pricemore >>

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Additional information on 2-{[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-methylphenyl)-1,2-dihydrophthalazin-1-one

2-{[3-(4-Ethoxyphenyl)-1,2,4-Oxadiazol-5-yl]methyl}-4-(4-methylphenyl)-1,2-dihydrophthalazin-1-one: A Comprehensive Overview

The compound 2-{[3-(4-Ethoxyphenyl)-1,2,4-Oxadiazol-5-yl]methyl}-4-(4-methylphenyl)-1,2-dihydrophthalazin-1-one, identified by the CAS number 1215397-73-1, represents a significant advancement in the field of heterocyclic chemistry. This molecule is a derivative of the phthalazinone class, which has garnered considerable attention due to its potential applications in pharmaceuticals and materials science. The structure of this compound is characterized by a phthalazinone core with substituents that include an oxadiazole ring and an ethoxyphenyl group, making it a unique candidate for further exploration.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Recent studies have highlighted the importance of precise control over reaction conditions to achieve high yields and purity. Researchers have employed various methodologies, including microwave-assisted synthesis and transition metal-catalyzed coupling reactions, to optimize the production of this compound. These advancements not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is crucial for its potential commercial applications.

The structural features of 2-{[3-(4-Ethoxyphenyl)-1,2,4-Oxadiazol-5-yl]methyl}-4-(4-methylphenyl)-1,2-dihydrophthalazin-1-one make it an intriguing subject for pharmacological studies. The presence of the oxadiazole ring introduces unique electronic properties that can influence the molecule's interaction with biological systems. Recent research has focused on evaluating its potential as a modulator of various cellular pathways, including those involved in inflammation and oxidative stress. Preliminary findings suggest that this compound exhibits promising anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic purposes.

In addition to its pharmacological potential, this compound has also been explored for its applications in materials science. The rigid structure of the phthalazinone core and the electron-withdrawing nature of the substituents make it a suitable candidate for use in organic electronics. Studies have demonstrated that this compound can serve as a building block for constructing advanced materials with tailored electronic properties. Its ability to form stable thin films and exhibit efficient charge transport characteristics positions it as a valuable component in the development of next-generation electronic devices.

The development of 2-{[3-(4-Ethoxyphenyl)-1,2,4-Oxadiazol-5-yl]methyl}-4-(4-methylphenyl)-1,2-dihydrophthalazin-1-one represents a convergence of synthetic chemistry and applied sciences. Its versatile structure allows for modifications that can be tailored to specific applications across diverse fields. As research continues to uncover its full potential, this compound stands as a testament to the innovative possibilities inherent in heterocyclic chemistry.

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